Cas no 2056110-48-4 (5-Chloro-4-iodo-2-ethoxypyridine)

• Product Name: 5-Chloro-4-iodo-2-ethoxypyridine
• CAS No: 2056110-48-4
• MF: C₇H₇ClINO
• MW: 283.494053125381
• MDL: MFCD30529843
• CID: 5079078
• Update Time: 2026-03-01

5-Chloro-4-iodo-2-ethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-iodo-2-ethoxypyridine
• 5-Chloro-2-ethoxy-4-iodopyridine

• MDL： MFCD30529843
• Inchi： 1S/C7H7ClINO/c1-2-11-7-3-6(9)5(8)4-10-7/h3-4H,2H2,1H3
• InChI Key： ACUGWFOFPZNVCP-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 5-Chloro-4-iodo-2-ethoxypyridine

Introduction to 5-Chloro-4-iodo-2-ethoxypyridine (CAS No. 2056110-48-4)

5-Chloro-4-iodo-2-ethoxypyridine, with the chemical formula C₆H₆ClIN₂O, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with chloro, iodo, and ethoxy functional groups, making it a versatile intermediate in synthetic chemistry. The unique arrangement of these substituents imparts distinct reactivity, which has been exploited in various synthetic pathways to develop novel bioactive molecules.

The compound's molecular structure is characterized by a pyridine ring with a chloro group at the 5-position, an iodo group at the 4-position, and an ethoxy group at the 2-position. This specific substitution pattern enhances its utility as a building block in organic synthesis. The presence of both halogen atoms (chloro and iodo) makes it particularly valuable for cross-coupling reactions, which are fundamental in constructing complex molecular architectures.

In recent years, 5-Chloro-4-iodo-2-ethoxypyridine has garnered attention in the development of pharmaceuticals due to its role as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Its reactivity allows for the introduction of diverse functional groups, enabling the creation of molecules with tailored biological activities. For instance, it has been utilized in the preparation of kinase inhibitors, which are crucial in targeting various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its application in Suzuki-Miyaura cross-coupling reactions. The iodo substituent at the 4-position facilitates palladium-catalyzed coupling with boronic acids or esters, leading to the formation of biaryl compounds. These biaryl structures are prevalent in many pharmacologically active agents, making 5-Chloro-4-iodo-2-ethoxypyridine an indispensable tool in medicinal chemistry.

Moreover, recent studies have explored its use in constructing novel heterocyclic frameworks. Researchers have leveraged its reactivity to develop derivatives with enhanced binding affinity and selectivity for biological targets. For example, modifications at the chloro and ethoxy positions have been investigated to optimize pharmacokinetic properties, such as solubility and metabolic stability.

The agrochemical industry has also recognized the potential of 5-Chloro-4-iodo-2-ethoxypyridine as a key intermediate in synthesizing pesticides and herbicides. Its structural features contribute to the development of compounds that exhibit potent activity against pests while maintaining environmental safety. This aligns with the growing demand for sustainable agricultural practices that minimize ecological impact.

In academic research, this compound has been employed to investigate novel synthetic methodologies and reaction mechanisms. Its unique reactivity profile provides chemists with opportunities to explore uncharted synthetic pathways. Such advancements not only contribute to the field but also lay the groundwork for future discoveries in drug discovery and material science.

The industrial production of 5-Chloro-4-iodo-2-ethoxypyridine has seen significant advancements in recent years, driven by the increasing demand for high-purity intermediates. Manufacturers have adopted state-of-the-art purification techniques to ensure that the final product meets stringent quality standards. These efforts are crucial for maintaining consistency in downstream applications, particularly in pharmaceutical manufacturing where purity is paramount.

Future research directions for 5-Chloro-4-iodo-2-ethoxypyridine include exploring its role in photopharmacology and photoredox catalysis. The compound's ability to participate in light-induced reactions opens up possibilities for developing photoactivatable drugs that can be triggered by external stimuli. This approach holds promise for targeted therapy and personalized medicine.

In conclusion, 5-Chloro-4-iodo-2-ethoxypyridine (CAS No. 2056110-48-4) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an invaluable intermediate in synthetic chemistry. As research continues to uncover new uses and applications, this compound is poised to play an even greater role in advancing scientific and industrial innovation.